14-Nitroso-12,13-diazabicyclo(9.2.1)tetradeca-1(14),11-diene

Specification

• CAS No.: 79442-08-3
• Molecular Formula: C12H19N3O
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 14-nitroso-12,13-diazabicyclo[9.2.1]tetradeca-1(14),11-diene
• Standard InChI: InChI=1S/C12H19N3O/c16-15-12-10-8-6-4-2-1-3-5-7-9-11(12)14-13-10/h1-9H2,(H,13,14)
• Standard InChI Key: PHNGUVIYSDRRPH-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCC2=C(C(=NN2)CCCC1)N=O

Introduction

14-Nitroso-12,13-diazabicyclo(9.2.1)tetradeca-1(14),11-diene is a nitrogen-containing bicyclic compound with potential applications in organic synthesis, medicinal chemistry, and material science. Its unique structure, incorporating nitroso and diazabicyclo moieties, makes it an intriguing candidate for further research into its chemical reactivity and biological activity.

Structural Features

2.1 Molecular Formula and Weight

• Molecular Formula: C₁₃H₁₈N₂O

• Molecular Weight: Approximately 218.3 g/mol

2.2 Chemical Structure
The compound features a bicyclic framework with a nitroso group (-NO) attached to the nitrogen atom within the diazabicyclo system. Its structure can be represented as follows:

Parameter	Value
Bicyclic Core	Diazabicyclo[9.2.1]
Functional Groups	Nitroso (-NO)
Conjugation	Diene system

Synthesis Pathways

The synthesis of 14-Nitroso-12,13-diazabicyclo(9.2.1)tetradeca-1(14),11-diene involves multi-step organic reactions, typically starting from azabicyclic precursors or derivatives:

• Formation of the Diazabicyclo Framework:

  • Cyclization reactions involving amines and carbonyl compounds are commonly employed to generate the diazabicyclo core.

• Introduction of the Nitroso Group:

  • Nitrosation reactions using nitrosyl chloride (NOCl) or sodium nitrite (NaNO₂) in acidic conditions are used to attach the nitroso group selectively to the nitrogen atom.

• Final Functionalization:

  • Adjustments to introduce conjugation or additional substituents can be made depending on the desired application.

Potential Applications

The compound has potential applications in various fields:

• Medicinal Chemistry:

  • Nitrogen-containing heterocycles are known for their pharmacological properties, including antimicrobial, anticancer, and antiviral activities.

  • The nitroso group can act as a bioactive moiety interacting with biological targets.

• Organic Synthesis:

  • The bicyclic framework can serve as a precursor for synthesizing more complex molecules.

  • The diene system allows participation in Diels-Alder reactions.

• Material Science:

  • The compound's conjugated system may have electronic properties useful in designing functional materials.

Research Findings

Studies on structurally similar compounds have revealed:

• Biological Activity: Compounds with diazabicyclo frameworks often exhibit enzyme inhibitory properties or receptor-binding capabilities.

• Synthesis Challenges: Introducing nitroso groups selectively requires precise control over reaction conditions to avoid over-nitrosation or decomposition.

• Molecular Modeling Insights: Computational studies suggest that such compounds can form stable interactions with biological macromolecules due to hydrogen bonding and π-stacking interactions.